Cas no 55262-10-7 (2,5-Cyclohexadiene-1-carboxylic acid, 1,2-dimethyl-)

2,5-Cyclohexadiene-1-carboxylic acid, 1,2-dimethyl- Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1-carboxylic acid, 1,2-dimethyl-
• 1,2-dimethylcyclohexa-2,5-diene-1-carboxylic acid
• DTXSID20557622
• 55262-10-7

• InChIKey： JHGQXPPXSANZRT-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O2/c1-7-5-3-4-6-9(7,2)8(10)11/h4-6H,3H2,1-2H3,(H,10,11)
• SMILES： OC(C1(C=CCC=C1C)C)=O

Computed Properties

• Exact Mass: 152.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 152.083729621g/mol
• Heavy Atom Count: 11
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3